Cas no 668971-98-0 (3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-)
668971-98-0 structure
Product Name:3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-
CAS No:668971-98-0
MF:C19H17NO5
MW:339.341985464096
CID:1714253
Update Time:2024-11-27
3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]-
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- Inchi: 1S/C19H17NO5/c21-19(22)16-13-18(25-20-16)15-9-4-5-10-17(15)24-12-6-11-23-14-7-2-1-3-8-14/h1-5,7-10,13H,6,11-12H2,(H,21,22)
- InChI Key: MYZNZNPQRPKKFQ-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2OCCCOC2=CC=CC=C2)=CC(C(O)=O)=N1
Computed Properties
- Exact Mass: 339.11071
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 541.7±45.0 °C(Predicted)
- PSA: 81.79
- pka: 3.32±0.10(Predicted)
3-Isoxazolecarboxylic acid, 5-[2-(3-phenoxypropoxy)phenyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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